Cas no 18616-05-2 (2-Thioxo-1,2-dihydropyridine-4-carboxylic acid)
18616-05-2 structure
Product Name:2-Thioxo-1,2-dihydropyridine-4-carboxylic acid
CAS No:18616-05-2
MF:C6H5NO2S
MW:155.174400091171
MDL:MFCD12913239
CID:123080
PubChem ID:819404
Update Time:2025-07-30
2-Thioxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylicacid, 1,2-dihydro-2-thioxo-
- 2-Thioxo-1,2-dihydropyridine-4-carboxylic acid
- 2-Mercaptopyridine-4-carboxylic acid
- 2-sulfanylidene-1H-pyridine-4-carboxylic acid
- 2-mercaptoisonicotinic acid
- 2-Mercapto-isonicotinsaeure
- 2-sulfanylidene-1,2-dihydropyridine-4-carboxylic acid
- 2-sulfanylisonicotinic acid
- 4-Carboxy-2-mercapto-pyridin
- mercapto-2 pyridinecarboxylique-4
- 2-Mercapto-4-pyridinecarboxylic acid
- SB53909
- Z800150220
- J-509779
- 18616-05-2
- SCHEMBL10345647
- 2-Thioxo-1,2-dihydropyridine-4-carboxylicacid
- FT-0687917
- EN300-53345
- DTXSID00356079
- AJ-333/25022072
- MFCD01860207
- AKOS008146555
- A853840
- 4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-
- 2-sulfanylpyridine-4-carboxylic acid
- AS-40746
- JWNJIHLSVXRMII-UHFFFAOYSA-N
- AKOS010502430
- DB-082013
- 2-mercaptoisonicotinicacid
-
- MDL: MFCD12913239
- Inchi: 1S/C6H5NO2S/c8-6(9)4-1-2-7-5(10)3-4/h1-3H,(H,7,10)(H,8,9)
- InChI Key: JWNJIHLSVXRMII-UHFFFAOYSA-N
- SMILES: S=C1C=C(C(=O)O)C=CN1
Computed Properties
- Exact Mass: 155.00400
- Monoisotopic Mass: 155.00409958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 305 ºC
- Boiling Point: 259.9±50.0 ºC (760 Torr),
- Flash Point: 111.0±30.1 ºC,
- Solubility: Slightly soluble (12 g/l) (25 º C),
- PSA: 88.99000
- LogP: 1.06850
2-Thioxo-1,2-dihydropyridine-4-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Thioxo-1,2-dihydropyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB457642-250 mg |
2-Mercaptopyridine-4-carboxylic acid, 95%; . |
18616-05-2 | 95% | 250mg |
€290.90 | 2023-04-22 | |
| abcr | AB457642-1 g |
2-Mercaptopyridine-4-carboxylic acid, 95%; . |
18616-05-2 | 95% | 1g |
€663.90 | 2023-04-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T15400-1g |
2-Thioxo-1,2-dihydropyridine-4-carboxylic acid |
18616-05-2 | 97% | 1g |
¥1810.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T15400-5g |
2-Thioxo-1,2-dihydropyridine-4-carboxylic acid |
18616-05-2 | 97% | 5g |
¥4960.0 | 2023-09-06 | |
| Chemenu | CM131690-1g |
2-thioxo-1,2-dihydropyridine-4-carboxylic acid |
18616-05-2 | 97% | 1g |
$320 | 2023-02-18 | |
| TRC | T395115-25mg |
2-Thioxo-1,2-dihydropyridine-4-carboxylic acid |
18616-05-2 | 25mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T395115-50mg |
2-Thioxo-1,2-dihydropyridine-4-carboxylic acid |
18616-05-2 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T395115-250mg |
2-Thioxo-1,2-dihydropyridine-4-carboxylic acid |
18616-05-2 | 250mg |
$ 365.00 | 2022-06-02 | ||
| Chemenu | CM131690-1g |
2-thioxo-1,2-dihydropyridine-4-carboxylic acid |
18616-05-2 | 97% | 1g |
$206 | 2021-08-05 | |
| Chemenu | CM131690-5g |
2-thioxo-1,2-dihydropyridine-4-carboxylic acid |
18616-05-2 | 97% | 5g |
$767 | 2021-08-05 |
2-Thioxo-1,2-dihydropyridine-4-carboxylic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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